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molecular formula C11H10N2O B6617441 n-(Quinolin-3-yl)acetamide CAS No. 5417-50-5

n-(Quinolin-3-yl)acetamide

Cat. No. B6617441
CAS RN: 5417-50-5
M. Wt: 186.21 g/mol
InChI Key: VAECZJVLTOQMGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07365065B2

Procedure details

Acetyl chloride (410 mg, 5.2 mmol) and triethylamine (620 mg, 6.2 mmol) were added to a solution of 3-aminoquinoline (710 mg, 4.9 mmol) in dichloromethane (50 ml) and the mixture was stirred at room temperature for 18 h. Chloroform (100 ml) was added, the mixture acidified with 1N hydrochloric acid (50 ml) and the phases separated. The aqueous phase was basified with 1N sodium hydroxide solution and extracted with chloroform/IPA (85:15, 175 ml). The organic extract was washed with water, brine, dried and reduced to afford 3-acetamidoquinoline (780 mg, 84%) as a yellow solid.
Name
Acetyl chloride
Quantity
410 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
620 mg
Type
reactant
Reaction Step One
Name
3-aminoquinoline
Quantity
710 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Chloroform
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
3-acetamidoquinoline
Yield
84%

Identifiers

REACTION_CXSMILES
[C:1](Cl)(=[O:3])[CH3:2].C(N(CC)CC)C.[NH2:12][C:13]1[CH:14]=[N:15][C:16]2[C:21]([CH:22]=1)=[CH:20][CH:19]=[CH:18][CH:17]=2.Cl>ClCCl.C(Cl)(Cl)Cl>[C:1]([NH:12][C:13]1[CH:14]=[N:15][C:16]2[C:21]([CH:22]=1)=[CH:20][CH:19]=[CH:18][CH:17]=2)(=[O:3])[CH3:2]

Inputs

Step One
Name
Acetyl chloride
Quantity
410 mg
Type
reactant
Smiles
C(C)(=O)Cl
Name
triethylamine
Quantity
620 mg
Type
reactant
Smiles
C(C)N(CC)CC
Name
3-aminoquinoline
Quantity
710 mg
Type
reactant
Smiles
NC=1C=NC2=CC=CC=C2C1
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Smiles
Cl
Step Three
Name
Chloroform
Quantity
100 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the phases separated
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform/IPA (85:15, 175 ml)
EXTRACTION
Type
EXTRACTION
Details
The organic extract
WASH
Type
WASH
Details
was washed with water, brine
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 18 h
Name
3-acetamidoquinoline
Type
product
Smiles
C(C)(=O)NC=1C=NC2=CC=CC=C2C1
Measurements
Type Value Analysis
AMOUNT: MASS 780 mg
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 85.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.